Cas no 842140-41-4 (4-(2-bromoprop-2-en-1-yl)-2-fluoro-1-methylbenzene)

4-(2-Bromoprop-2-en-1-yl)-2-fluoro-1-methylbenzene is a halogenated aromatic compound featuring a bromoalkenyl substituent, making it a versatile intermediate in synthetic organic chemistry. The presence of both bromine and fluorine atoms enhances its reactivity, particularly in cross-coupling reactions such as Suzuki or Heck couplings, enabling the construction of complex molecular architectures. The methyl group at the 1-position contributes to steric and electronic modulation, while the fluoro substituent offers potential for further functionalization. This compound is particularly valuable in pharmaceutical and agrochemical research, where precise structural modifications are required. Its stability under standard conditions ensures reliable handling and storage.
4-(2-bromoprop-2-en-1-yl)-2-fluoro-1-methylbenzene structure
842140-41-4 structure
Product Name:4-(2-bromoprop-2-en-1-yl)-2-fluoro-1-methylbenzene
CAS No:842140-41-4
MF:C10H10BrF
MW:229.088805675507
MDL:MFCD06201212
CID:872068
PubChem ID:2756991
Update Time:2025-10-14

4-(2-bromoprop-2-en-1-yl)-2-fluoro-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 4-(2-bromoprop-2-en-1-yl)-2-fluoro-1-methylbenzene
    • 2-Bromo-3-(3-fluoro-4-methylphenyl)-1-propene
    • 2-Bromo-3-(3-fluoro-4-methylphenyl)prop-1-ene
    • 4-(2-bromoprop-2-enyl)-2-fluoro-1-methylbenzene
    • PC2429
    • AKOS016017161
    • MFCD06201212
    • 842140-41-4
    • DTXSID90373679
    • 4-(2-Bromoallyl)-2-fluorotoluene
    • 4-(2-bromoallyl)-2-fluoro-1-methylbenzene
    • MDL： MFCD06201212
    • Inchi： 1S/C10H10BrF/c1-7-3-4-9(5-8(2)11)6-10(7)12/h3-4,6H,2,5H2,1H3
    • InChI Key： JMHVIQKIHHCQFU-UHFFFAOYSA-N
    • SMILES： BrC(=C)CC1C=CC(C)=C(C=1)F

Computed Properties

  • Exact Mass: 227.99500
  • Monoisotopic Mass: 227.99499g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.369
  • Boiling Point: 242.7°C at 760 mmHg
  • Flash Point: 103.7°C
  • Refractive Index: 1.54
  • PSA: 0.00000
  • LogP: 3.58520

4-(2-bromoprop-2-en-1-yl)-2-fluoro-1-methylbenzene Security Information

4-(2-bromoprop-2-en-1-yl)-2-fluoro-1-methylbenzene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-(2-bromoprop-2-en-1-yl)-2-fluoro-1-methylbenzene Pricemore >>

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AB167020-1 g
2-Bromo-3-(3-fluoro-4-methylphenyl)-1-propene, 97%; .
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AB167020-2 g
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AB167020-5 g
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abcr
AB167020-1g
2-Bromo-3-(3-fluoro-4-methylphenyl)-1-propene, 97%; .
 842140-41-4 97%
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abcr
AB167020-2g
2-Bromo-3-(3-fluoro-4-methylphenyl)-1-propene, 97%; .
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